Cas no 56985-32-1 (U-44069)

• Product Name: U-44069
• CAS No: 56985-32-1
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 371258
• PubChem ID: 5311386
• Update Time: 2025-04-19

U-44069 Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[(1S,4R,5S,6R)-5-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2-oxabicyclo[2.2.1]hept-6-yl]-,(5Z)-
• U-44069
• 5-Heptenoic acid,7-[(1S,4R,5S,6R)-5-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2-oxabicyclo[2.2.1]hept-6...
• 9,11-DIDEOXY-9ALPHA,11ALPHA-EPOXY-METHANOPROSTAGLANDIN F2ALPHA
• (Z)-7-[(1R,2S,3R,4S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxabicyclo[2.2.1]heptan-3-yl]hept-5-enoic acid
• 9,11-Dideoxy-9alpha,11alpha-epoxymethanoprostaglandin F2alpha (U-44069)
• MFCD00135237
• DTXSID701347862
• U44069
• 9,11-Epoxymethanoprostaglandin H2
• CHEBI:190660
• HY-121825
• CS-0083507
• 5-Heptenoic acid, 7-((1S,4R,5S,6R)-5-((1E,3S)-3-hydroxy-1-octenyl)-2-oxabicyclo(2.2.1)hept-6-yl)-, (5Z)-
• (Z)-7-[(1S,4R,5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid
• U 44069
• 9,11-Dideoxy-9alpha,11alpha-epoxymethanoprostaglandin F2alpha
• 56985-32-1
• 5-Heptenoic acid, 7-(5-(3-hydroxy-1-octenyl)-2-oxabicyclo(2.2.1)hept-6-yl)-, (1S-(1alpha,4alpha,5alpha(1E,3R*),6beta(Z)))-
• DA-68442

• Inchi： 1S/C21H34O4/c1-2-3-6-9-17(22)12-13-18-16-14-20(25-15-16)19(18)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4-,13-12+/t16-,17-,18-,19+,20-/m0/s1
• InChI Key： DJKDIKIDYDXHDD-IGUVKOCZSA-N
• SMILES： O1C[C@@H]2C[C@H]1[C@H](C/C=C\CCCC(=O)O)[C@H]2/C=C/[C@H](CCCCC)O

Computed Properties

• Exact Mass: 350.24600
• Monoisotopic Mass: 350.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Color/Form: Not available
• Density: 1.092
• Boiling Point: 519.7°Cat760mmHg
• Flash Point: -13℃
• Refractive Index: 1.547
• PSA: 66.76000
• LogP: 4.33610
• Solubility: Not available

U-44069 Security Information

• Signal Word：Warning
• Hazardous Material transportation number：UN1231 - class 3 - PG 2 - Methyl acetate, solution
• WGK Germany：3
• Hazard Category Code： 20/21/22-67-66-36-11
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds